Cas no 62269-33-4 (2-Hexenoic acid, 2-chloro-, methyl ester, (Z)-)

• Product Name: 2-Hexenoic acid, 2-chloro-, methyl ester, (Z)-
• CAS No: 62269-33-4
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• CID: 451641
• PubChem ID: 71388064
• Update Time: 2025-04-19

2-Hexenoic acid, 2-chloro-, methyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid, 2-chloro-, methyl ester, (Z)-
• methyl 2-chlorohex-2-enoate
• DTXSID00810141
• 62269-33-4

• Inchi： 1S/C7H11ClO2/c1-3-4-5-6(8)7(9)10-2/h5H,3-4H2,1-2H3
• InChI Key： PLPAWJASYQBLLN-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)=CCCC

Computed Properties

• Exact Mass: 162.04483
• Monoisotopic Mass: 162.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3